Cas no 2166232-54-6 (tert-butyl (2R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2166232-54-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD31742649
• CID: 4770289
• PubChem ID: 146680696
• Update Time: 2026-02-26

tert-butyl (2R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• t-Butyl (2R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• tert-butyl (2R)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• DB-432821
• SCHEMBL22983926
• D78865
• MFCD31742649
• (2R)-1-Boc-2-ethynyl-2-methylpyrrolidine
• EN300-28272823
• PB41911
• AS-79247
• 2166232-54-6
• CS-0276222

• MDL： MFCD31742649
• Inchi： 1S/C12H19NO2/c1-6-12(5)8-7-9-13(12)10(14)15-11(2,3)4/h1H,7-9H2,2-5H3/t12-/m0/s1
• InChI Key： VGYGPHXXICPONS-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(C#C)C)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5